Cas no 1804929-56-3 (Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethoxy)phenylacetate
• CAS No: 1804929-56-3
• MF: C₁₃H₁₀F₅NO₄
• MW: 339.214821338654
• CID: 4943842
• Update Time: 2025-05-20

Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F5NO4/c1-2-21-9(20)5-7-3-4-8(6-19)11(23-13(16,17)18)10(7)22-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： GPRDZZARXIADQL-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C#N)C=CC=1CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 447
• XLogP3: 3.9
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethoxy)phenylacetate

Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate (CAS No. 1804929-56-3): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate, identified by its CAS number 1804929-56-3, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its intricate fluorinated aromatic structure and functional groups, presents a unique set of properties that make it a promising candidate for various pharmaceutical applications. The presence of multiple fluorine atoms, cyano and ester functionalities, along with specific methoxy substitutions, endows this molecule with distinct chemical reactivity and potential biological activity.

The structural framework of Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate is highly intriguing from a chemical perspective. The aromatic ring is flanked by two strongly electron-withdrawing trifluoromethoxy groups at the 3-position and 5-position (implied by the structure), which significantly influence the electronic properties of the molecule. Additionally, the cyano group at the 4-position introduces a polarized carbon-nitrogen triple bond, enhancing its potential as an intermediate in synthetic pathways. The ester functionality at the phenylacetate moiety provides another layer of reactivity, making it amenable to further derivatization and functionalization.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The strategic incorporation of fluorine atoms into drug molecules has been shown to modulate their pharmacokinetic and pharmacodynamic profiles. Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate exemplifies this trend, as its fluorinated structure suggests potential benefits in terms of bioavailability and target engagement. This compound has been explored in various contexts, including its role as a key intermediate in the synthesis of more complex pharmaceutical agents.

The cyano group in Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate plays a crucial role in its chemical behavior. The cyano functionality is known for its ability to participate in hydrogen bonding interactions, which can be leveraged to enhance binding affinity to biological receptors. Furthermore, the cyano group can undergo various transformations under different reaction conditions, making it a versatile handle for medicinal chemists seeking to modify or elaborate upon this core structure. These properties have made this compound an attractive scaffold for designing novel therapeutic agents targeting a wide range of diseases.

One of the most compelling aspects of Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate is its potential application in the development of bioactive molecules. The combination of electron-withdrawing groups (such as trifluoromethoxy) and electron-donating groups (such as cyano) creates a delicate balance that can fine-tune the molecule's interaction with biological targets. This balance is critical for achieving high selectivity and efficacy in drug design. Recent studies have demonstrated that compounds with similar structural motifs have shown promise in preclinical models for treating conditions such as cancer, inflammation, and neurological disorders.

The synthesis of Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate involves multi-step organic reactions that highlight the compound's synthetic complexity. Key steps typically include halogenation followed by nucleophilic substitution to introduce the trifluoromethoxy groups, followed by condensation reactions to form the phenylacetate moiety. The presence of multiple reactive sites necessitates careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry methods, have been employed to optimize these processes.

In addition to its synthetic significance, Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate has been investigated for its potential biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its structural features are reminiscent of known bioactive scaffolds that have shown efficacy in modulating pathways related to cancer cell proliferation and immune responses. While further research is needed to fully elucidate its pharmacological profile, these initial findings underscore the compound's therapeutic potential.

The impact of fluorine substitution on the biological activity of Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate cannot be overstated. Fluoroalkylation reactions have been widely used in medicinal chemistry to enhance drug-like properties such as solubility, metabolic stability, and target affinity. The presence of multiple fluorine atoms in this compound not only contributes to its unique electronic environment but also suggests enhanced resistance to enzymatic degradation. These attributes are particularly valuable in designing long-lasting therapeutic agents that can maintain their efficacy over extended periods.

The future directions for research on Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate are multifaceted. Further investigation into its pharmacological effects will be essential to determine its suitability for clinical applications. Additionally, exploring derivative compounds generated through structural modifications could uncover new therapeutic opportunities or improve existing ones. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible benefits for patients worldwide.

In conclusion, Ethyl 4-cyano-2-difluoromethoxy-3-trifluoromethoxyphenylacetate (CAS No. 1804929-56-3) represents a fascinating example of how structural complexity can lead to novel pharmaceutical candidates. Its intricate fluorinated aromatic core combined with functional groups like cyano and ester provides a rich foundation for further exploration in chemical biology and medicinal chemistry. As research continues to uncover new applications for this compound and its derivatives, it holds promise for contributing to advancements in drug discovery and development across various therapeutic areas.